Cas no 2248336-72-1 (Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate)

• Product Name: Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate
• CAS No: 2248336-72-1
• MF: C₁₃H₁₉NO₂S
• MW: 253.360462427139
• CID: 6061314
• PubChem ID: 137941475
• Update Time: 2025-07-22

Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248336-72-1
• EN300-6510453
• Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate

• Inchi： 1S/C13H19NO2S/c1-13(2,3)16-12(15)9-7-10(17-11(9)14)8-5-4-6-8/h7-8H,4-6,14H2,1-3H3
• InChI Key： NBFDFHCJWLGMKF-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OC(C)(C)C)C=C1C1CCC1)N

Computed Properties

• Exact Mass: 253.11365002g/mol
• Monoisotopic Mass: 253.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 80.6Ų

Additional information on Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate

Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate (CAS No. 2248336-72-1): A Comprehensive Overview

Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate, identified by its Chemical Abstracts Service number (CAS No. 2248336-72-1), is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene derivatives, a class of molecules known for their diverse biological activities and structural versatility. The presence of both amino and carboxylate functional groups, along with a cyclobutyl substituent, makes this molecule a promising candidate for further exploration in drug discovery and material innovation.

The structural features of Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate contribute to its unique chemical properties. The cyclobutyl ring introduces steric hindrance, which can influence the compound's interactions with biological targets, while the amino group provides a site for hydrogen bonding and further functionalization. The carboxylate group, on the other hand, enhances solubility in polar solvents and allows for salt formation, making it suitable for various pharmaceutical applications.

In recent years, there has been a growing interest in thiophene derivatives due to their potential applications in medicinal chemistry. Thiophenes are known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of additional functional groups into the thiophene core can modulate these activities and lead to the discovery of novel therapeutic agents.

Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate has been studied in the context of developing new drugs targeting various diseases. For instance, its structural motif has been explored as a scaffold for kinase inhibitors, which are crucial in cancer therapy. The steric bulk provided by the cyclobutyl group can help in binding to specific pockets on the enzyme surface, potentially improving drug efficacy and selectivity.

Moreover, the compound's ability to form hydrogen bonds due to the amino group makes it a valuable building block for designing molecules that interact with biological targets through non-covalent interactions. This property is particularly important in drug design, where optimizing binding affinity and selectivity is paramount.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate with greater accuracy. Molecular docking studies have shown that this compound can bind effectively to several protein targets, including those involved in metabolic pathways and signal transduction. These findings suggest that it may have therapeutic potential in treating metabolic disorders and other diseases.

The synthesis of Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as bromination, amination, and esterification. The use of advanced catalytic systems has improved the efficiency of these reactions, making it feasible to produce larger quantities of the compound for further studies.

In addition to its pharmaceutical applications, Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate has shown promise in materials science. Thiophene derivatives are widely used in the development of organic electronic materials, such as conductive polymers and organic semiconductors. The unique electronic properties of thiophenes make them suitable for applications in flexible electronics, solar cells, and light-emitting diodes (LEDs).

The incorporation of bulky groups like the cyclobutyl moiety can influence the electronic properties of thiophene-based materials by altering their conjugation length and charge transport characteristics. This has led to the development of novel materials with enhanced performance in electronic devices.

The versatility of Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate extends beyond its applications in drug discovery and materials science. It serves as a valuable intermediate in synthetic chemistry, allowing researchers to construct more complex molecules with tailored properties. Its reactivity towards various chemical transformations makes it a versatile tool for exploring new synthetic pathways.

Future research on Tert-butyl 2-amino-5-cyclobutylthiophene-3-carboxylate is likely to focus on expanding its biological activity profile through structure-activity relationship (SAR) studies. By modifying different parts of its structure, researchers aim to identify analogs with improved potency and reduced side effects. Additionally, computational methods will continue to play a crucial role in predicting the behavior of this compound both in vitro and in vivo.

The development of new synthetic methodologies will also be an important area of investigation. Efficient synthetic routes will enable large-scale production of Tert-butyl 2-amino-5-cyclobutylethiophene-3-carboxylate, facilitating its use in industrial applications and clinical trials. Collaborative efforts between academia and industry are essential to translate laboratory discoveries into practical solutions for human health and technological advancement.

In conclusion, Tert-butyl 2-amino-5-cyclobutlylthiophene-3-carboxyllte (CAS No. 2248336-72-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features make it an attractive candidate for drug development and material innovation. As research continues to uncover new applications for this molecule, it is expected to play an increasingly important role in advancing scientific knowledge and technological progress.